N-[2-(3-methoxyphenyl)ethyl]cyclopentanamine

• CAS No.: 1158694-62-2
• Molecular Formula: C14H21NO
• Molecular Weight: 219.32 g/mol
• IUPAC Name: N-[2-(3-methoxyphenyl)ethyl]cyclopentanamine
• InChI: InChI=1S/C14H21NO/c1-16-14-8-4-5-12(11-14)9-10-15-13-6-2-3-7-13/h4-5,8,11,13,15H,2-3,6-7,9-10H2,1H3
• InChI Key: ZBSKUUKTRXMELB-UHFFFAOYSA-N
• SMILES: COC1=CC=CC(=C1)CCNC2CCCC2

Description

N-[2-(3-methoxyphenyl)ethyl]cyclopentanamine is a useful research compound. Its molecular formula is C14H21NO and its molecular weight is 219.32 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

3-Methoxyphenethylamine (4.5 mL, 30 mmol), and cyclopentyl iodide (1.15 mL, 10 mmol) in CH3CN (15 mL) were irradiated for 10 min in a microwave at 110° C. After cooling to room temperature the mixture was diluted with CH2Cl2 and washed with NaHCO3 solution. The organic layer was dried over anhydrous Na2SO4 and evaporated in vacuo. The crude product was purified by silica gel chromatography using hexane as eluent and the product N-(3-methoxyphenethyl)cyclopentanamine (1.45 g, 66%) was obtained as a colorless liquid which solidified upon standing. 1H NMR (400 MHz, CDCl3): δ 8.48 (s, 1H), 7.20 (t, 1H, J=8.0 Hz), 6.79-6.73 (overlapping doublets and singlet, 3H), 3.74 (s, 3H), 3.44-3.39 (m, 1H), 3.38-3.11 (m, 4H), 1.84-1.83 (m, 2H), 1.82-1.81 (m, 4H), 1.66-1.56 (m, 2H). LC-MS (ESI) Calcd for: C14H21NO [M+H]+: 220.16. Found: 220.00.